Cas no 1270421-72-1 (4-(1-aminoethyl)-2,6-dichlorophenol)

• Product Name: 4-(1-aminoethyl)-2,6-dichlorophenol
• CAS No: 1270421-72-1
• MF: C₈H₉Cl₂NO
• MW: 206.069160223007
• CID: 5583095
• PubChem ID: 112491598
• Update Time: 2025-06-08

4-(1-aminoethyl)-2,6-dichlorophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1-aminoethyl)-2,6-dichloro-
• EN300-1277164
• 4-(1-AMINOETHYL)-2,6-DICHLOROPHENOL
• 1270421-72-1
• 4-(1-aminoethyl)-2,6-dichlorophenol

• Inchi： 1S/C8H9Cl2NO/c1-4(11)5-2-6(9)8(12)7(10)3-5/h2-4,12H,11H2,1H3
• InChI Key： PMJBFUMHAPWEDP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C(C)N)Cl)O

Computed Properties

• Exact Mass: 205.0061193g/mol
• Monoisotopic Mass: 205.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.382±0.06 g/cm3(Predicted)
• Boiling Point: 265.7±35.0 °C(Predicted)
• pka: 6.60±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(1-aminoethyl)-2,6-dichlorophenol

4-(1-aminoethyl)-2,6-dichlorophenol: A Comprehensive Overview

4-(1-aminoethyl)-2,6-dichlorophenol (CAS No. 1270421-72-1) is a compound of significant interest in various fields of chemistry and material science. This compound, often referred to as 4-(1-aminoethyl)-2,6-dichlorophenol, has garnered attention due to its unique structural properties and potential applications in advanced materials and chemical synthesis. Recent studies have highlighted its role in the development of novel materials with enhanced functionality.

The molecular structure of 4-(1-aminoethyl)-2,6-dichlorophenol consists of a phenol ring substituted with two chlorine atoms at the 2 and 6 positions and an aminoethyl group at the 4 position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical transformations. The presence of the amino group introduces nucleophilic character, while the chlorine atoms contribute to both electron-withdrawing effects and potential sites for further functionalization.

Recent research has focused on the synthesis and characterization of 4-(1-aminoethyl)-2,6-dichlorophenol derivatives. These studies have demonstrated the compound's ability to act as a versatile building block in organic synthesis. For instance, its reactivity towards nucleophilic aromatic substitution has been exploited to develop new heterocyclic compounds with potential applications in pharmaceuticals and agrochemicals.

In terms of applications, 4-(1-aminoethyl)-2,6-dichlorophenol has shown promise in the field of polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. These materials are being explored for use in high-performance composites and advanced coatings.

The environmental impact of 4-(1-aminoethyl)-2,6-dichlorophenol has also been a subject of recent investigations. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, which is a critical factor for its safe disposal and environmental sustainability.

In conclusion, 4-(1-aminoethyl)-2,6-dichlorophenol (CAS No. 1270421-72-1) is a compound with a wide range of potential applications in chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers working on novel material development and organic synthesis.